2,2,4,6,7-pentamethyl-1-[(4-nitrophenyl)methyl]-1,2-dihydroquinoline

Specification

• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 2,2,4,6,7-pentamethyl-1-[(4-nitrophenyl)methyl]quinoline
• Standard InChI: InChI=1S/C21H24N2O2/c1-14-10-19-16(3)12-21(4,5)22(20(19)11-15(14)2)13-17-6-8-18(9-7-17)23(24)25/h6-12H,13H2,1-5H3
• Standard InChI Key: OKOGTMJMYRRKGX-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1C)N(C(C=C2C)(C)C)CC3=CC=C(C=C3)[N+](=O)[O-]
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C(C=C2C)(C)C)CC3=CC=C(C=C3)[N+](=O)[O-]

Introduction

Synthesis and Preparation

The synthesis of 2,2,4,6,7-pentamethyl-1-[(4-nitrophenyl)methyl]-1,2-dihydroquinoline would likely involve several steps, including the formation of the quinoline backbone, methylation at specific positions, and the introduction of the nitrophenylmethyl group. Common methods for synthesizing quinolines include the Skraup reaction or the Doebner-Miller reaction, followed by modification to introduce the desired substituents.

Potential Applications

While specific applications for 2,2,4,6,7-pentamethyl-1-[(4-nitrophenyl)methyl]-1,2-dihydroquinoline are not detailed in the available literature, compounds with similar structures have been explored for their biological activities, such as antimalarial, anticancer, or antioxidant properties. The presence of a nitro group and a quinoline ring suggests potential for biological activity, although detailed studies would be necessary to determine its efficacy and safety.

Research Findings and Data

Given the lack of specific data on this compound, we can look at related compounds for insights:

Compound Type	Biological Activity
Quinoline Derivatives	Antimalarial, Anticancer
Nitrophenyl Compounds	Antioxidant, Biological Activity